Cas no 2229123-35-5 (2-bromo-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol)

• Product Name: 2-bromo-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol
• CAS No: 2229123-35-5
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 6363224
• PubChem ID: 165679253
• Update Time: 2025-08-04

2-bromo-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol
• 2229123-35-5
• EN300-1936214
• 2-bromo-1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-ol

• Inchi： 1S/C11H11BrN2O/c12-8-11(15)9-2-4-10(5-3-9)14-7-1-6-13-14/h1-7,11,15H,8H2
• InChI Key： RFNPKJREKIGPMB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)N1C=CC=N1)O

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 2-bromo-1-4-(1H-pyrazol-1-yl)phenylethan-1-ol

Introduction to 2-Bromo-1-(4-(1H-Pyrazol-1-yl)phenyl)ethan-1-ol (CAS No. 2229123-35-5)

2-Bromo-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-ol, with the CAS number 2229123-35-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a pyrazole ring, and a phenyl group, making it an intriguing candidate for various applications in drug discovery and development.

The molecular structure of 2-bromo-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-ol is composed of a central ethanone backbone with a bromine substituent at the alpha position and a 4-(1H-pyrazol-1-yl)phenyl group at the beta position. The presence of these functional groups imparts specific chemical and biological properties that are of great interest to researchers. The bromine atom, for instance, can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, which are crucial for synthetic transformations. The pyrazole ring, on the other hand, is known for its biological activity and has been extensively studied in the context of drug design.

Recent studies have highlighted the potential of 2-bromo-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-ol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. The pyrazole moiety has been shown to exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. By incorporating this compound into drug candidates, researchers aim to develop more effective treatments with improved pharmacological profiles.

In addition to its antiviral properties, 2-bromo-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-ol has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can selectively inhibit certain cancer cell lines, particularly those overexpressing specific kinases or receptors. The bromine substituent plays a crucial role in modulating the compound's binding affinity and selectivity towards these targets, making it a valuable tool for developing targeted cancer therapies.

The pharmacokinetic properties of 2-bromo-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-ol have also been investigated to assess its suitability as a drug candidate. Initial studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its moderate lipophilicity and good aqueous solubility contribute to its bioavailability and stability in biological systems. These properties are essential for ensuring that the compound can effectively reach its intended target sites within the body.

To further enhance the therapeutic potential of 2-bromo-1-(4-(1H-pyrazol-1-yl)phenyl)ethan-1-ol, researchers are exploring various structural modifications. For example, substituting the bromine atom with other halogens or functional groups can alter the compound's reactivity and biological activity. Similarly, modifying the pyrazole ring or the phenyl group can fine-tune the compound's selectivity and potency against specific targets. These efforts are aimed at optimizing the compound's pharmacological profile and improving its efficacy in treating various diseases.

The synthesis of 2-bromo-1-(4-(1H-pyrazol-1-y l)phenyl)ethan - 1 - ol has been extensively studied to develop efficient and scalable methods for large-scale production. One common approach involves the reaction of 4-bromobenzaldehyde with 3-bromopropionitrile followed by reduction and subsequent functionalization steps to introduce the pyrazole ring. This multi-step synthesis strategy allows for precise control over the final product's purity and yield, ensuring that high-quality material is available for further research and development.

In conclusion, 2-bromo - 1 - (4 - ( 1 H - pyraz ol - 1 - yl ) phen yl ) eth an - 1 - ol (CAS No . 2229 000000000000000000000009 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel therapeutics targeting viral infections and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.